Cas no 6202-10-4 (dl-dihydroorotic acid)

• Product Name: dl-dihydroorotic acid
• CAS No: 6202-10-4
• MF: C₅H₆N₂O₄
• MW: 158.112141132355
• CID: 956011
• PubChem ID: 648
• Update Time: 2025-11-02

dl-dihydroorotic acid Chemical and Physical Properties

Names and Identifiers

• dl-dihydroorotic acid
• DIHYDRO-DL-OROTIC ACID
• DL-DIHYROOROTIC ACID
• (4R)-2,6-dioxohexahydropyrimidine-4-carboxylic acid
• N-(4-fluorophenyl)-2,2,4,6-tetramethylquinoline-1(2H)-carboxamide
• SY042036
• (S)-2,6-dioxo-hexahydro-pyrimidine-4-carboxylate
• DB-064092
• CHEBI:30865
• 155-54-4
• NS00096393
• Q2823223
• (R)-2,6-dioxo-hexahydro-pyrimidine-4-carboxylic acid
• (S)-2,6-dioxo-hexahydro-pyrimidine-4-carboxylic acid
• 4,5-dihydroorotate
• BCP33011
• Orotic acid, 4,5-dihydro-
• HYDROOROTIC ACID [MI]
• SB45071
• SB56808
• DL-hydroorotic acid
• 2,6-Dioxohexahydropyrimidine-4-carboxylicacid
• SCHEMBL121953
• (R)-2,6-dioxo-hexahydro-pyrimidine-4-carboxylate
• 5,6-dihydroorotate
• 2,6-dioxo-hexahydro-pyrimidine-4-carboxylate
• 2,6-dioxohexahydropyrimidine-4-carboxylic acid
• HYDROOROTIC ACID, (+/-)-
• 5,6-DIHYDROOROTIC ACID
• UNII-39LRK7UX5B
• UFIVEPVSAGBUSI-UHFFFAOYSA-N
• DL-4,5-DIHYDROOROTIC ACID
• (+)-2,6-dioxo-hexahydro-pyrimidine-4-carboxylate
• dihydroorotate
• HYDROOROTIC ACID, DL-
• Dihydroorotic acid
• 4-pyrimidinecarboxylic acid, hexahydro-2,6-dioxo-
• 4,5-dihydroorotic acid
• AM20100519
• DL-Dihydoorotic Acid
• R,S-Hydroorotate
• 5,6-DIHYDROURACIL-6-CARBOXYLIC ACID
• EBA89F91-9BA4-4F53-A555-AACB4A7DF0FA
• 6202-10-4
• (+)-2,6-dioxo-hexahydro-pyrimidine-4-carboxylic acid
• DL-dihydroortotic acid
• DTXSID40861839
• HYDROOROTIC ACID DL-FORM [MI]
• CS-0046700
• L-hydroorotate
• CHEMBL75782
• 39LRK7UX5B
• 2,6-dioxo-hexahydro-pyrimidine-4-carboxylic acid
• AKOS006228089
• EN300-297330
• (S)-2,6-Dioxohexahydro-4-pyrimidinecarboxylic acid
• MFCD00085339
• 6-HYDROURACILCARBOXYLIC ACID
• hydroorotic acid
• (+/-)-DIHYDROOROTIC ACID
• D72863
• 5,6-dihydro-orotic acid
• 2,6-dioxo-1,3-diazinane-4-carboxylic acid
• AS-18439

• Inchi： 1S/C5H6N2O4/c8-3-1-2(4(9)10)6-5(11)7-3/h2H,1H2,(H,9,10)(H2,6,7,8,11)
• InChI Key： UFIVEPVSAGBUSI-UHFFFAOYSA-N
• SMILES： OC(C1CC(NC(N1)=O)=O)=O

Computed Properties

• Exact Mass: 158.03275668g/mol
• Monoisotopic Mass: 158.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 95.5Ų

dl-dihydroorotic acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on dl-dihydroorotic acid

Comprehensive Guide to DL-Dihydroorotic Acid (CAS No. 6202-10-4): Properties, Applications, and Market Insights

DL-Dihydroorotic acid (CAS No. 6202-10-4) is a vital intermediate in nucleotide biosynthesis, playing a crucial role in cellular metabolism. This compound, also known as dihydroorotate, is a key precursor in the pyrimidine biosynthesis pathway, making it essential for DNA and RNA synthesis. Researchers and industries are increasingly interested in DL-dihydroorotic acid applications due to its significance in biochemistry, pharmaceuticals, and nutraceuticals.

The chemical structure of DL-dihydroorotic acid consists of a six-membered ring with carboxyl and amide functional groups, contributing to its unique reactivity. Its molecular formula is C₅H₆N₂O₄, and it exists as a white crystalline powder under standard conditions. The dihydroorotate dehydrogenase enzyme often interacts with this compound, highlighting its biological importance.

One of the most searched topics related to DL-dihydroorotic acid is its role in mitochondrial function. Recent studies suggest that this compound influences energy production pathways, making it a subject of interest for metabolic disorder research. Additionally, its potential in anti-aging supplements has gained traction, as it supports cellular regeneration and repair mechanisms.

In the pharmaceutical industry, DL-dihydroorotic acid is utilized as a building block for synthesizing nucleoside analogs, which are critical in antiviral and anticancer drug development. Its compatibility with enzymatic reactions makes it a preferred choice for researchers exploring novel therapeutic agents. The demand for high-purity 6202-10-4 CAS products has surged, particularly in biotech startups focusing on precision medicine.

From an industrial perspective, DL-dihydroorotic acid is employed in fermentation processes to enhance microbial production of nucleotides. Companies specializing in biochemical manufacturing often optimize their protocols using this compound to improve yield and efficiency. Its stability under mild conditions makes it suitable for large-scale applications.

Market trends indicate a growing demand for DL-dihydroorotic acid suppliers, driven by advancements in genetic engineering and personalized medicine. Analysts project a compound annual growth rate (CAGR) of 6-8% for the nucleotide intermediates market, with 6202-10-4 playing a pivotal role. Sustainability-focused manufacturers are also exploring eco-friendly synthesis methods to meet regulatory standards.

For laboratory use, DL-dihydroorotic acid is available in various grades, including reagent and analytical purity. Researchers frequently inquire about storage conditions for dihydroorotic acid, which typically involve keeping the compound in a cool, dry environment away from light. Proper handling ensures its longevity and efficacy in experimental settings.

Emerging applications of DL-dihydroorotic acid include its use in cosmeceuticals, where it aids in skin barrier repair and hydration. Dermatology studies highlight its compatibility with bioactive formulations, aligning with the clean beauty movement. This versatility positions dihydroorotate derivatives as multifunctional ingredients in next-generation skincare products.

Quality control for CAS 6202-10-4 involves rigorous testing for purity, solubility, and microbial content. Reputable suppliers provide certificates of analysis (CoA) detailing these parameters, ensuring compliance with international standards like USP and EP. These measures are critical for applications in sensitive areas such as cell culture media preparation.

Future research directions for DL-dihydroorotic acid may explore its potential in neuroprotective therapies, given its involvement in neuronal metabolism. Collaborative studies between academia and industry could unlock new therapeutic avenues, further solidifying its position as a cornerstone compound in life sciences.